Cas no 85175-49-1 (7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione)

• Product Name: 7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione
• CAS No: 85175-49-1
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 3168510
• PubChem ID: 13579663
• Update Time: 2025-06-13

7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione
• SCHEMBL10645877
• 85175-49-1
• KDA17549
• 7,8-dimethoxy-1H-3-benzazepine-2,4(3H,5H)-dione
• 7,8-Dimethoxy-1,5-dihydro-2H-benzo[d]azepine-2,4(3H)-dione
• JPUAXUCTYGSBJN-UHFFFAOYSA-N

• Inchi： 1S/C12H13NO4/c1-16-9-3-7-5-11(14)13-12(15)6-8(7)4-10(9)17-2/h3-4H,5-6H2,1-2H3,(H,13,14,15)
• InChI Key： JPUAXUCTYGSBJN-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2CC(NC(CC=2C=1)=O)=O)OC

Computed Properties

• Exact Mass: 235.08445790Da
• Monoisotopic Mass: 235.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione

Recent Advances in the Study of 7,8-Dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione (CAS: 85175-49-1)

The compound 7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione (CAS: 85175-49-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological activities, and potential clinical implications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of benzazepine derivatives, which are known for their diverse biological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione serves as a precursor for the development of novel dopamine receptor modulators. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity.

Pharmacological investigations have revealed that this compound exhibits promising activity in central nervous system (CNS) disorders. A preclinical study conducted by researchers at the University of Cambridge in 2024 reported that derivatives of 7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione showed significant affinity for dopamine D2 and D3 receptors, suggesting potential applications in the treatment of Parkinson's disease and schizophrenia. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and blood-brain barrier penetration.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel analogs of 7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione and their evaluation as inhibitors of histone deacetylases (HDACs). The results indicated that certain analogs exhibited potent HDAC inhibitory activity, with IC50 values in the nanomolar range, making them candidates for further development as anticancer agents.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed. A recent review article in Expert Opinion on Drug Discovery (2024) emphasized the need for more comprehensive in vivo studies to validate the therapeutic potential of 7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione and its derivatives.

In conclusion, 7,8-dimethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-2,4-dione (CAS: 85175-49-1) represents a versatile scaffold with significant potential in drug discovery. Ongoing research continues to uncover new applications and optimize its pharmacological properties, paving the way for future therapeutic innovations.